Cas no 42830-48-8 (2-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-chroman-7-yl]oxyoxane-3,4,5-triol)

2-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-chroman-7-yl]oxyoxane-3,4,5-triol structure

42830-48-8 structure

Product Name:2-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-chroman-7-yl]oxyoxane-3,4,5-triol

CAS No:42830-48-8

Molecular Formula:C₂₀H₂₂O₁₀

Molecular Weight:422.38268

CID:331716

PubChem ID:271601

2-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-chroman-7-yl]oxyoxane-3,4,5-triol Properties

Names and Identifiers

- 2-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-chroman-7-yl]oxyoxane-3,4,5-triol
- Catechin 7-xyloside
- Catechin 7-O-β-D-xylopyranoside
- [ "Catechin 7-O-β-D-xylopyranoside" ]
- NSC-115491
- NSC115491
- AKOS032948518
- Catechin-7-O-beta-D-xylopyranoside
- 42830-48-8
- DTXSID50962725
- 2-[[2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-3,4-dihydro-2H-chromen-7-yl]oxy]oxane-3,4,5-triol
- 2-(3,4-Dihydroxyphenyl)-3,5-dihydroxy-3,4-dihydro-2H-1-benzopyran-7-yl pentopyranoside
- (+)-catechin 7-O-beta-D-xyloside
- (+)-Catechin 7-beta-D-xylopyranoside; (+)-Catechol 7-beta-D-xylopyranoside; NSC 115491
- SCHEMBL8591684
- HY-N3554
- AKOS027250678
- (2S,3R,4S,5R)-2-[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-chroman-7-yl]oxytetrahydropyran-3,4,5-triol
- Q27103512
- C09617
- NSC 115491
- (2R,3S)-2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-3,4-dihydro-2H-chromen-7-yl beta-D-xylopyranoside
- Catechin7-xyloside
- Catechin-7-O--D-xylopyranoside
- CHEBI:28117
- catechin-7-o-xyloside
- CS-0023834
- Catechin 7-O-beta-D-xyloside
- (+)-Catechin-7-O-beta-D-xylopyranoside
- FS-9889
- (+)-Catechin 7--D-xylopyranoside; (+)-Catechol 7--D-xylopyranoside; NSC 115491
- A-D-xylopyranoside
- Catechin-7-O-
- .beta.-D-Xylopyranoside, (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5-dihydroxy-2H-1-benzopyran-7-yl
- (2S,3R,4S,5R)-2-[[(2R,3S)-2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-3,4-dihydro-2H-chromen-7-yl]oxy]oxane-3,4,5-triol
- +Expand
- InChIKey： UQKKDJWFQBNZBJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C20H22O10/c21-11-2-1-8(3-13(11)23)19-14(24)6-10-12(22)4-9(5-16(10)30-19)29-20-18(27)17(26)15(25)7-28-20/h1-5,14-15,17-27H,6-7H2
- SMILES： OC1=C(O)C=CC(C2C(O)CC3C(=CC(OC4C(O)C(O)C(O)CO4)=CC=3O)O2)=C1

Computed Properties

Exact Mass: 422.12100
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 3
Monoisotopic Mass: 422.121
Heavy Atom Count: 30
Complexity: 578
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _1.4
Topological Polar Surface Area: 169A^2

Experimental Properties

LogP: -0.34170
PSA: 169.30000
Refractive Index: 1.734
Boiling Point: 773.8ºC at 760 mmHg
Vapor Pressure: 0.0±2.8 mmHg at 25°C
Flash Point: 421.8ºC
Color/Form: Powder
Density: 1.674g/cm3

2-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-chroman-7-yl]oxyoxane-3,4,5-triol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF82771-5mg	Catechin 7-Xyloside	42830-48-8		5mg	$660.00	2024-04-20
Alichem	A119001198-5mg	Catechin 7-Xyloside	42830-48-8	95%	5mg	$686.80	2023-09-01
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN5440-5 mg	Catechin 7-O-xyloside	42830-48-8		5mg	￥4315.00	2022-04-26

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2-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-chroman-7-yl]oxyoxane-3,4,5-triol Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

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